Cas no 1443278-99-6 (ethyl 2-methyl-hexahydrofuro2,3-bfuran-3-carboxylate)

• Product Name: ethyl 2-methyl-hexahydrofuro2,3-bfuran-3-carboxylate
• CAS No: 1443278-99-6
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD25949425
• CID: 5170245
• Update Time: 2025-05-26

ethyl 2-methyl-hexahydrofuro2,3-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-hexahydro-furo[2,3-b]furan-3-carboxylic acid ethyl ester
• ethyl 2-methylhexahydrofuro[2,3-b]furan-3-carboxylate
• ethyl 2-methyl-hexahydrofuro2,3-bfuran-3-carboxylate

• MDL： MFCD25949425
• Inchi： 1S/C10H16O4/c1-3-12-9(11)8-6(2)14-10-7(8)4-5-13-10/h6-8,10H,3-5H2,1-2H3
• InChI Key： FWSFXYKXVDMKSO-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(OCC)=O)C2CCOC12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans

Additional information on ethyl 2-methyl-hexahydrofuro2,3-bfuran-3-carboxylate

Recent Advances in the Study of Ethyl 2-methyl-hexahydrofuro[2,3-b]furan-3-carboxylate (CAS: 1443278-99-6)

Ethyl 2-methyl-hexahydrofuro[2,3-b]furan-3-carboxylate (CAS: 1443278-99-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic furan derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of complex bioactive molecules. Recent studies have focused on its structural optimization, synthetic pathways, and biological activities, making it a compound of interest for drug discovery and development.

The compound's unique structural features, including its fused furan rings and ester functionality, contribute to its versatility in medicinal chemistry. Researchers have explored its role as a scaffold for designing novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a precursor in the synthesis of protease inhibitors, demonstrating its relevance in antiviral drug development.

In terms of synthetic methodology, recent advancements have streamlined the production of ethyl 2-methyl-hexahydrofuro[2,3-b]furan-3-carboxylate. A team at the University of Cambridge reported a highly efficient asymmetric synthesis route in 2024, achieving a 92% yield with excellent enantioselectivity. This breakthrough addresses previous challenges related to scalability and stereochemical control, paving the way for its broader application in pharmaceutical manufacturing.

Pharmacological evaluations have revealed intriguing properties of this compound. Preclinical studies indicate its potential as a modulator of immune responses, with specific activity observed in TLR4 signaling pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its applicability in developing treatments for autoimmune disorders and chronic inflammation. However, further in vivo studies are required to fully elucidate its mechanism of action and therapeutic window.

The compound's safety profile has also been a subject of recent investigation. Toxicological assessments conducted in 2024 demonstrated favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. These results, combined with its synthetic accessibility, position ethyl 2-methyl-hexahydrofuro[2,3-b]furan-3-carboxylate as a promising candidate for further drug development efforts.

Looking ahead, researchers are exploring the potential of this compound in combination therapies and as a building block for more complex pharmaceutical agents. Its structural flexibility allows for various modifications, enabling the creation of derivatives with tailored biological activities. The ongoing research underscores the importance of this molecule in advancing medicinal chemistry and addressing unmet medical needs.